N-(1,1-dioxothiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H25NO4S2/c1-15(2)13-25-18-7-5-16(6-8-18)20(22)21(12-19-4-3-10-26-19)17-9-11-27(23,24)14-17/h3-8,10,15,17H,9,11-14H2,1-2H3
• InChI Key: IEWJIZAWKRFFEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)N(CC2=CC=CS2)C3CCS(=O)(=O)C3
• Molecular Formula: C20H25NO4S2
• Molecular Weight: 407.6 g/mol

Description

N-(1,1-dioxothiolan-3-yl)-4-(2-methylpropoxy)-N-(thiophen-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the thiolane class of compounds and has been synthesized through various methods.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has extensively explored the synthesis and biological evaluation of benzamide derivatives and related compounds, highlighting their potential in various scientific and therapeutic contexts.

• Chemical Synthesis Techniques : Studies have developed novel synthesis methods for benzamide derivatives, demonstrating the versatility of these compounds in chemical synthesis. For example, the copper-catalyzed intramolecular cyclization of substituted thioureas has been successfully carried out, leading to the synthesis of N-benzothiazol-2-yl-amides in good to excellent yields (Wang et al., 2008). Similarly, N-benzoylation of aminophenols employing benzoylisothiocyanates has been described, providing compounds of biological interest through chemoselective processes (Singh et al., 2017).

• Antioxidant Activity and Protective Effects : Certain benzothiazole derivatives have shown significant antioxidant activity, offering protection in models of toxin-induced liver damage. For instance, a study evaluating benzothiazole derivatives in the context of acetaminophen toxicity found that these compounds could inactivate reactive chemical species through their antioxidant activity (Cabrera-Pérez et al., 2016).

• Antihyperglycemic Agents : Research into thiazolidinediones has identified several derivatives with promising antidiabetic properties, indicating the potential of such compounds in the treatment of diabetes mellitus (Nomura et al., 1999).

• Electrochemical Synthesis and Applications : Electrochemical methods have been employed for the synthesis of benzothiazoles and thiazolopyridines, highlighting a metal- and reagent-free approach for accessing a variety of benzothiazole derivatives, which are important in pharmaceuticals and organic materials (Qian et al., 2017).